ABCG2
Target Description
ABCG2 (ATP-binding cassette subfamily G member 2), also known as BCRP (Breast Cancer Resistance Protein), is an efflux transporter protein crucial for the cellular extrusion of xenobiotics, drugs, and endogenous substrates. It plays a significant role in multidrug resistance in cancer, drug pharmacokinetics (absorption, distribution, excretion), and protecting stem cells. Targeting ABCG2 can enhance drug efficacy, overcome resistance, and modulate drug disposition.
Related Compounds
去甲基雏菊叶龙胆酮
Demethylbellidifolin
CAS: 2980-32-7
3,3’-O-二甲基鞣花酸
3,3'-Di-O-methylellagic acid
CAS: 2239-88-5
3,6,7-三甲基槲皮万寿菊素
3,6,7-Trimethylquercetagetin
CAS: 14965-20-9
羟基芫花素
3'-hydroxygenkwanin
CAS: 20243-59-8
荠苎黄酮
Mosloflavone
CAS: 740-33-0
去甲基川陈皮素
5-O-Demethylnobiletin
CAS: 2174-59-6
杨芽黄素
Techtochrysin
CAS: 520-28-5
8-羟基佛手柑内酯
8-Hydroxybergapten
CAS: 1603-47-0
山姜素
Alpinetin
CAS: 36052-37-6
芹菜素-7-O-葡萄糖醛酸苷
Apigenin-7-O-glucuronide
CAS: 29741-09-1
Alpha-细辛醚
Asarone
CAS: 2883-98-9
假马齿苋皂苷C
Bacopasaponin C
CAS: 178064-13-6
补骨脂查尔酮
Bavachalcone
CAS: 28448-85-3
补骨脂二氢黄酮甲醚
Bavachinin
CAS: 19879-30-2
雏菊叶龙胆酮
Bellidifolin
CAS: 2798-25-6
环孢菌素H
Cyclosporin H
CAS: 83602-39-5
千金子甾醇
Euphorbiasteroid
CAS: 28649-59-4
盐酸拓扑替康
Topotecan Hydrochloride
CAS: 119413-54-6
长春瑞滨
Vinorelbine
CAS: 71486-22-1
异倒捻子素
3-Isomangostin
CAS: 19275-46-8
7-乙基-10-羟基喜树碱
7-Ethyl-10-Hydroxycamptothecin
CAS: 86639-52-3
光甘草定
Glabridin
CAS: 59870-68-7
通关藤苷G
Tenacissoside G
CAS: 191729-43-8
松苓新酸
Dehydrotrametenolic acid
CAS: 29220-16-4
二氢桑色素
Dihydromorin
CAS: 18422-83-8
Jatrophane 3
Jatrophane 3
CAS: 210108-87-5
Gambogenic acid
Gambogenic acid
CAS: 173932-75-7
反式-橙花叔醇
trans-Nerolidol
CAS: 40716-66-3
冬青苷O
Ilexoside O
CAS: 136552-23-3
3-O-乙酰基-16α-羟基-氢化松苓酸
3-O-Acetyl-16alpha-hydroxytrametenolic acid
CAS: 168293-13-8
次黄嘌呤
Hypoxanthine
CAS: 68-94-0
Fumitremorgin B
Fumitremorgin B
CAS: 12626-17-4
1,3,9-Trimethyluric acid
1,3,9-Trimethyluric acid
CAS: 7464-93-9
Fumitremorgin C
Fumitremorgin C
CAS: 118974-02-0
Taxinine
Taxinine
CAS: 3835-52-7
9-Deacetyl-9-benzoyl-10-debenzoyltaxchinin A
9-Deacetyl-9-benzoyl-10-debenzoyltaxchinin A
CAS: 172486-22-5
Jatrophane 6
Jatrophane 6
CAS: 210108-90-0
杨梅素-3-O-半乳糖苷
Myricetin 3-O-galactoside
CAS: 15648-86-9
Calanolide E
Calanolide E
CAS: 142566-61-8
桑黄酮
Mulberrin
CAS: 62949-79-5
Isotetrandrine N-2'-oxide
Isotetrandrine N-2'-oxide
CAS: 70191-83-2
16-O-Methyl-14,15-didehydroisovincanol
16-O-Methyl-14,15-didehydroisovincanol
CAS: 112237-71-5
Vandrikidine
Vandrikidine
CAS: 50656-92-3
二氢沉香呋喃
Dihydroagarofuran
CAS: 20053-66-1
动脉粥样硬化
Atherosclerosis
阿尔茨海默病
Alzheimer's Disease
特应性湿疹
Atopic Eczema
认知障碍
Cognitive Impairment
心力衰竭
Heart Failure
心肌梗塞
Myocardial Infarction
子宫内膜异位症
Endometriosis
阻塞性睡眠呼吸暂停
Obstructive sleep apnea
类风湿性关节炎
Rheumatoid arthritis
良性前列腺增生
Benign Prostatic Hyperplasia
Hiv感染
HIV Infection
乳腺癌
Breast cancer
结直肠癌
Colorectal Cancer
非小细胞肺癌
Non-small cell lung cancer
高尿酸血症
Hyperuricemia
痛风
Gout
多发性骨髓瘤
Multiple Myeloma
血脑屏障穿透增强
Enhanced blood-brain barrier penetration
急性髓系白血病
Acute Myeloid Leukemia
胶质母细胞瘤
Glioblastoma
小细胞肺癌
Small Cell Lung Cancer
多药耐药性肿瘤
Multidrug-Resistant Tumors
多药耐药癌症
Multidrug-Resistant Cancer
多药耐药综合征
Multidrug Resistance Syndrome
高尿酸血症与痛风
Hyperuricemia and Gout
晚期卵巢癌
Advanced Ovarian Cancer
多药耐药性癌症
Multidrug-Resistant Cancer
癌症（多药耐药）
Cancer (multidrug resistance)